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Abstract

AZ7976 is a potent and highly selective small molecule agonist of the Relaxin Family Peptide
Receptor 1 (RXFP1), a G-protein coupled receptor with significant therapeutic potential in
cardiovascular diseases.[1][2][3] Developed by AstraZeneca, AZ7976 emerged as a lead
compound from a medicinal chemistry campaign to identify non-peptidic mimetics of the
endogenous ligand, relaxin. This document provides a comprehensive technical overview of
AZ7976, detailing its mechanism of action, quantitative pharmacological data, and the
experimental protocols utilized in its preclinical evaluation. It is intended to serve as a resource
for researchers in cardiovascular science and drug development investigating the therapeutic
utility of RXFP1 agonism.

Introduction to AZ7976 and RXFP1

The relaxin family of peptides, particularly relaxin-2, are known to exert pleiotropic effects on
the cardiovascular system, including vasodilation, anti-fibrotic, and anti-inflammatory actions.
These effects are primarily mediated through the activation of RXFP1. The therapeutic potential
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of targeting this receptor has driven the search for small molecule agonists that can overcome
the pharmacokinetic limitations of the native peptide hormone.

AZ7976 was identified as a highly potent, sub-nanomolar agonist of RXFP1.[2][3] However, it
was characterized by metabolic instability and poor solubility, which ultimately led to its
optimization and the development of the clinical candidate AZD5462.[4] Despite not
progressing to clinical trials itself, the study of AZ7976 has provided valuable insights into the
pharmacology of small molecule RXFP1 agonists and their effects on cardiovascular

physiology.

Quantitative Pharmacological Data

The following table summarizes the key in vitro potency data for AZ7976.

Parameter Value Assay System Reference

RXFP1-mediated
pEC50 >10.5 ) ) [1][5]
cAMP signaling

Note: A pEC50 of > 10.5 indicates a potent agonistic activity at the sub-nanomolar level.

Mechanism of Action and Signhaling Pathway

AZ7976 functions as an allosteric agonist of RXFP1.[1] This means it binds to a site on the
receptor distinct from the orthosteric binding site of the endogenous ligand, relaxin. This
binding event modulates the receptor's conformation, leading to the activation of downstream
signaling cascades.

The primary signaling pathway activated by RXFP1 upon agonist binding involves the Gs alpha
subunit of the G-protein complex. This leads to the activation of adenylyl cyclase, which in turn
catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] Elevated intracellular cAMP levels
then activate Protein Kinase A (PKA), which phosphorylates various downstream targets,
ultimately leading to the physiological effects associated with RXFP1 activation.

It has been noted that while the successor compound, AZD5462, activates a similar panel of
downstream pathways as relaxin, it does not modulate relaxin-mediated cCAMP responsiveness,
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suggesting potential for biased agonism among small molecule RXFP1 agonists.[4] For
AZ7976, it has been shown to enhance RXFP1's cAMP signaling.[1]

Below is a diagram illustrating the canonical RXFP1 signaling pathway initiated by an agonist
like AZ7976.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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